4-tert-Octylphenol-glucuronide

• CAS RN: 309257-29-2
• Molecular Formula: C20H30O7
• Molecular Weight: 382.453
• IUPAC Name: (2S,3S,4S,5R)-3,4,5-trihydroxy-6-[4-(2-methylheptan-2-yl)phenoxy]oxane-2-carboxylic acid
• InChI: InChI=1S/C20H30O7/c1-4-5-6-11-20(2,3)12-7-9-13(10-8-12)26-19-16(23)14(21)15(22)17(27-19)18(24)25/h7-10,14-17,19,21-23H,4-6,11H2,1-3H3,(H,24,25)/t14-,15-,16+,17-,19?/m0/s1
• InChI Key: MRHKHAFZXQHFRK-OOHXRKOZSA-N
• SMILES: CCCCCC(C)(C)C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O
• synonyms: β-D-Glucopyranosiduronic acid 4-(1,1,3,3-Tetramethylbutyl)phenyl

Description

4-tert-Octylphenol (4-tOP) is an endocrine-disrupting chemical. It is mainly metabolized into glucuronide by UDP-glucuronosyltransferase (UGT) enzymes in humans. The pollutant is biodegradable, but certain degradation products are more toxic than the parent compound.

Chemical Reactions Analysis

4-tert-Octylphenol (4-tOP), a degradation product of the non-ionic surfactants alkylphenol polyethoxylates, is a multimedia compound detectable in all environmental compartments such as water, air, and soil.

Mechanism of Action

4-tOP glucuronidation in humans is mainly catalyzed by hepatic UGT2B7 and UGT2B15. These UGT isoforms play important and characteristic roles in the detoxification of 4-tOP.

Safety and Hazards

4-tert-Octylphenol can cause skin irritation, serious eye damage, and is very toxic to aquatic life with long-lasting effects. Long-term exposure to phenol derivatives can cause skin inflammation, loss of appetite and weight, weakness, muscle aches and pain, liver damage, dark urine, loss of nails, skin eruptions, diarrhea, nervous disorders with headache, salivation, fainting, discoloration of the skin and eyes, vertigo and mental disorders, and damage to the liver and kidneys.